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Compound of Interest

Compound Name: ZK824859

Cat. No.: B15577517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK824859 is a potent and selective inhibitor of urokinase-type plasminogen activator (uPA), a

serine protease critically involved in tumorigenesis, invasion, and metastasis. uPA converts the

zymogen plasminogen into the active protease plasmin, which in turn degrades components of

the extracellular matrix (ECM) and activates various growth factors and matrix

metalloproteinases (MMPs).[1][2][3] By inhibiting uPA, ZK824859 effectively blocks this

proteolytic cascade, making it a valuable tool for cancer research and a potential therapeutic

agent. These notes provide detailed protocols for the preparation and storage of ZK824859
solutions for both in vitro and in vivo applications.

Chemical Information:

Compound Name: ZK824859 hydrochloride

Molecular Formula: C₂₃H₂₃ClF₂N₂O₄

Molecular Weight: 464.89 g/mol

Appearance: Light yellow to yellow solid
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ZK824859 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous (hygroscopic)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% sodium chloride, sterile)

Corn Oil

20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline

Sterile microcentrifuge tubes

Sterile syringes and filters (0.22 µm, DMSO-compatible if needed)

Vortex mixer

Sonicator or water bath

Solution Preparation Protocols
Proper dissolution and handling are critical for maintaining the integrity and activity of

ZK824859. The following protocols detail methods for preparing stock solutions for in vitro cell-

based assays and working solutions for in vivo animal studies.

Protocol 1: High-Concentration Stock Solution for In
Vitro Use
This protocol outlines the preparation of a concentrated stock solution in DMSO, suitable for

dilution in cell culture media for various in vitro assays.

Experimental Protocol:

Pre-warming: Allow the ZK824859 vial and anhydrous DMSO to equilibrate to room

temperature before opening to minimize moisture absorption.
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Weighing: Accurately weigh the desired amount of ZK824859 powder in a sterile

microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to achieve the desired stock

concentration. ZK824859 is highly soluble in DMSO (≥ 125 mg/mL).[1] For example, to

prepare a 100 mM stock solution (MW: 464.89), dissolve 46.49 mg of ZK824859 in 1 mL of

DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if precipitation is observed.[1]

Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, tightly sealed tubes

to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots as recommended in Section 5.0.

Note on Final DMSO Concentration: When preparing working dilutions for cell-based assays,

ensure the final concentration of DMSO is kept low (typically ≤ 0.5%) to avoid solvent-induced

cytotoxicity or off-target effects.[4] Always include a vehicle control (media with the same final

DMSO concentration) in your experiments.

Protocols for In Vivo Administration
The following are established solvent formulations for preparing ZK824859 for oral or

parenteral administration in animal models. The target concentration for these formulations is

typically ≥ 2.08 mg/mL.[1]

3.2.1 Protocol 2: PEG300/Tween-80 Formulation

Prepare a concentrated stock solution of ZK824859 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix until the solution is homogeneous.
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Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex until a clear solution is formed.[1]

3.2.2 Protocol 3: SBE-β-CD Formulation

Prepare a concentrated stock solution of ZK824859 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of a 20% SBE-β-CD solution in saline.

Mix thoroughly until a clear solution is achieved.[1]

3.2.3 Protocol 4: Corn Oil Formulation

Prepare a concentrated stock solution of ZK824859 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 900 µL of corn oil.

Mix vigorously until the solution is clear and uniform.[1]

Data Presentation: Solubility and Formulation
Summary
The quantitative data for ZK824859 solubility and formulation concentrations are summarized

below for easy reference.
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Solvent/Formulation
Solubility/Concentrat

ion
Application Reference

100% DMSO
≥ 125 mg/mL (268.88

mM)
In Vitro Stock Solution [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.47

mM)
In Vivo Administration [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (4.47

mM)
In Vivo Administration [1]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.47

mM)
In Vivo Administration [1]

Storage and Stability
Proper storage is crucial to maintain the chemical integrity and biological activity of ZK824859.

While specific quantitative stability studies for ZK824859 are not publicly available, the

following recommendations are based on vendor datasheets and general guidelines for small

molecule inhibitors.[4][5][6]
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Form
Storage

Temperature
Duration Conditions

Solid (Powder) 4°C
Short-term (days to

weeks)

Sealed, away from

moisture and light.

-20°C
Long-term (months to

years)

Sealed, desiccated,

away from moisture

and light.

In Solvent (DMSO) -20°C Up to 1 month

Tightly sealed vials,

single-use aliquots

recommended.

-80°C Up to 6 months

Tightly sealed vials,

single-use aliquots

recommended.

Key Stability Considerations:

Hygroscopicity: DMSO is highly hygroscopic; absorbed water can lead to compound

hydrolysis. Use anhydrous DMSO and minimize exposure to ambient air.[5]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade the compound and

introduce moisture into the stock solution. Aliquoting into single-use volumes is strongly

recommended.[4][5]

Light Sensitivity: Protect both solid and dissolved forms of ZK824859 from light.

Visualizations
Experimental Workflow
The following diagram illustrates the logical workflow for preparing and storing a ZK824859
stock solution for in vitro use.
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Caption: Workflow for ZK824859 stock solution preparation and storage.
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Signaling Pathway
The diagram below illustrates the signaling pathway inhibited by ZK824859. By blocking uPA,

ZK824859 prevents the conversion of plasminogen to plasmin, thereby inhibiting downstream

events like ECM degradation and activation of signaling cascades that promote cell migration

and proliferation.[1][3][7][8]
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Caption: uPA signaling pathway and the inhibitory action of ZK824859.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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